![molecular formula C16H15N3OS B2710045 2-(2,4-dimethylthiazol-5-yl)-N-(quinolin-5-yl)acetamide CAS No. 1207040-01-4](/img/structure/B2710045.png)
2-(2,4-dimethylthiazol-5-yl)-N-(quinolin-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-dimethylthiazol-5-yl)-N-(quinolin-5-yl)acetamide, commonly known as MTT, is a yellowish compound that is widely used in scientific research. It is a tetrazolium salt that is commonly used to assess cell viability and proliferation. MTT is a synthetic compound that is not found in nature.
Scientific Research Applications
Antitubercular and Antimicrobial Activities
2-(Quinolin-4-yloxy)acetamides have been identified as potent inhibitors of Mycobacterium tuberculosis growth, including drug-resistant strains, with minimum inhibitory concentration (MIC) values as low as 0.05 μM. These compounds exhibit low toxicity to mammalian cells and have shown intracellular activity against bacilli in infected macrophages, indicating their potential as candidates for tuberculosis treatment development (Pissinate et al., 2016). Additionally, novel quinoxaline-oxadiazole hybrids have displayed promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, suggesting their applicability as broad-spectrum antimicrobial and antiprotozoal agents (Patel et al., 2017).
Anticancer Activities
Research has also focused on the synthesis of derivatives showing significant anticancer activities. For instance, 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives have been synthesized and tested against a panel of human tumor cell lines, revealing considerable anticancer activity, especially against melanoma-type cell lines (Duran & Demirayak, 2012). Another study demonstrated the synthesis of 2-[4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio]-N-(thiazole-2-yl)acetamide derivatives with promising inhibitory action on cancer cell viability and proliferation, highlighting their potential as anticancer agents (El Rayes et al., 2022).
Chemical and Structural Studies
Structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline-based amides have been explored, revealing the formation of gels and crystalline salts with different acids and demonstrating the impact of structural modifications on the chemical properties and potential applications of these compounds (Karmakar et al., 2007).
properties
IUPAC Name |
2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-quinolin-5-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c1-10-15(21-11(2)18-10)9-16(20)19-14-7-3-6-13-12(14)5-4-8-17-13/h3-8H,9H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BETFYPZCRMPYSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CC(=O)NC2=CC=CC3=C2C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.